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Compound Name: 5-Chloro-2-iodoanisole

Cat. No.: B1591337 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Building Block
In the landscape of modern organic chemistry, particularly within the realm of pharmaceutical

and materials science, the strategic deployment of highly functionalized aromatic building

blocks is paramount. 5-Chloro-2-iodoanisole, a halogenated anisole derivative, has emerged

as a pivotal intermediate, offering a unique combination of reactive sites that enable complex

molecular architectures. Its structure, featuring a methoxy group and two distinct halogen

atoms—chlorine and iodine—on a benzene ring, provides chemists with a versatile platform for

sequential and site-selective cross-coupling reactions. This guide offers an in-depth exploration

of the chemical properties, structure, synthesis, and reactivity of 5-Chloro-2-iodoanisole, with

a focus on its practical applications in drug discovery and development.

Core Chemical and Physical Properties
5-Chloro-2-iodoanisole is a clear, lime-to-lemon-colored liquid at room temperature.[1] A

comprehensive summary of its key physical and chemical properties is presented in Table 1.

The presence of both chlorine and iodine atoms, along with the electron-donating methoxy

group, imparts a unique electronic and steric profile to the molecule, influencing its reactivity

and physical characteristics.

Table 1: Physicochemical Properties of 5-Chloro-2-iodoanisole
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Property Value Reference(s)

Molecular Formula C₇H₆ClIO [2][3]

Molecular Weight 268.48 g/mol [1][3]

CAS Number 755027-21-5 [1][2]

Appearance Clear, lime/lemon liquid [1]

Density 1.8 ± 0.1 g/cm³ [2][4]

Boiling Point 269.1 ± 25.0 °C at 760 mmHg [2]

Melting Point 20 °C [1][4]

Flash Point 116.5 ± 23.2 °C [2]

Refractive Index 1.604 [2][4]

LogP (predicted) 3.2 - 4.03 [2][5]

InChI Key
ONMMXQOCWXUHJK-

UHFFFAOYSA-N
[2][5]

Molecular Structure and Spectroscopic Profile
The structure of 5-Chloro-2-iodoanisole is defined by a benzene ring substituted with a

methoxy group at position 1, an iodine atom at position 2, and a chlorine atom at position 5.

This substitution pattern is crucial for its utility in synthesis, as the differential reactivity of the C-

I and C-Cl bonds can be exploited for selective transformations.
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Starting Material Step 1: Diazotization Step 2: Sandmeyer Reaction

4-Chloro-2-methoxyaniline Diazonium Salt Intermediate

1. NaNO₂, aq. H₂SO₄

2. 0 °C 5-Chloro-2-iodoanisoleKI, 20 °C

5-Chloro-2-iodoanisole

5-Chloro-2-aryl/vinyl-anisole

Pd(0) catalyst, Base
(e.g., K₂CO₃, Na₂CO₃)

R-B(OH)₂
(Aryl or Vinyl Boronic Acid)

5-Chloro-2-iodoanisole

5-Chloro-2-(alkynyl)anisole

Pd(0) catalyst, Cu(I) salt
Base (e.g., Et₃N)

R-C≡CH
(Terminal Alkyne)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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